molecular formula C17H10ClF3N4S B287335 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B287335
M. Wt: 394.8 g/mol
InChI Key: XEFIBYQOBBXOGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolo-thiadiazoles and is known for its unique chemical structure and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound may exert its pharmacological effects by interacting with various cellular targets such as enzymes and receptors.
Biochemical and physiological effects:
Several studies have reported the biochemical and physiological effects of 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi and bacteria, and modulate the activity of various enzymes and receptors. Additionally, this compound has also been reported to possess anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique chemical structure, which allows for the investigation of its potential therapeutic applications. However, one of the major limitations of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the investigation of 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the investigation of this compound as a potential anticancer agent, particularly in the treatment of breast and lung cancers. Additionally, this compound may also be investigated for its potential as an antibacterial and antifungal agent, particularly in the treatment of drug-resistant infections. Finally, the potential of this compound as an anticonvulsant and anti-inflammatory agent may also be investigated in future studies.
In conclusion, 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a unique chemical compound with potential therapeutic applications. While the exact mechanism of action of this compound is not fully understood, several studies have reported its potential as an anticancer, antifungal, and antibacterial agent, as well as its potential as an anticonvulsant and anti-inflammatory agent. Future studies may further investigate the potential of this compound in these and other therapeutic applications.

Synthesis Methods

The synthesis of 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the most commonly used methods for the synthesis of this compound is the reaction of 3-(3-chlorobenzyl)-1,2,4-triazole-5-thiol with 4-(trifluoromethyl)phenylacetonitrile in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired product in good yields.

Scientific Research Applications

The unique chemical structure of 6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has led to its investigation for a variety of therapeutic applications. Several studies have reported the potential of this compound as an anticancer agent, antifungal agent, and antibacterial agent. Additionally, this compound has also been investigated for its potential use as an anticonvulsant, anti-inflammatory, and analgesic agent.

properties

Product Name

6-(3-Chlorobenzyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Molecular Formula

C17H10ClF3N4S

Molecular Weight

394.8 g/mol

IUPAC Name

6-[(3-chlorophenyl)methyl]-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C17H10ClF3N4S/c18-13-3-1-2-10(8-13)9-14-24-25-15(22-23-16(25)26-14)11-4-6-12(7-5-11)17(19,20)21/h1-8H,9H2

InChI Key

XEFIBYQOBBXOGB-UHFFFAOYSA-N

SMILES

C1=CC(=CC(=C1)Cl)CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F

Canonical SMILES

C1=CC(=CC(=C1)Cl)CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)C(F)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.